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Compound of Interest

Compound Name: Acid-propionylamino-Val-Cit-OH

Cat. No.: B8114100

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Propionyl-Val-Cit-OH is a critical dipeptide linker precursor used in the synthesis

of antibody-drug conjugates (ADCs). It forms part of a cathepsin B-cleavable linker system,

which is designed to be stable in systemic circulation and release the cytotoxic payload upon

internalization into target cancer cells. The quality of this linker intermediate is paramount as it

directly impacts the purity, stability, and efficacy of the final ADC. These application notes

provide a comprehensive overview of the recommended quality control parameters and

detailed analytical protocols for propionyl-Val-Cit-OH.

Quality Control Parameters
The quality of propionyl-Val-Cit-OH is assessed through a series of analytical tests to confirm

its identity, purity, and content. The following table summarizes the key quality control tests and

their recommended acceptance criteria.

Table 1: Summary of Quality Control Specifications for Propionyl-Val-Cit-OH
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Parameter Test Method Acceptance Criteria

Appearance Visual Inspection White to off-white solid powder

Identity ¹H NMR, ¹³C NMR
Conforms to the reference

spectrum

LC-MS

Mass spectrum corresponds to

the theoretical molecular

weight

FTIR
IR spectrum conforms to the

reference spectrum

Purity HPLC (UV, 220 nm) ≥ 98.0%

Chiral Purity Chiral HPLC

L-Valine and L-Citrulline

enantiomeric excess (e.e.) ≥

99.0%

Related Substances HPLC/LC-MS
Individual impurity ≤ 0.5%,

Total impurities ≤ 1.5%

Water Content Karl Fischer Titration ≤ 1.0%

Residual Solvents GC-HS
Meets USP <467> or ICH Q3C

limits

Elemental Analysis CHN Analysis
Within ± 0.4% of theoretical

values

Experimental Protocols
Detailed methodologies for the key quality control experiments are provided below.

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment
This method is used to determine the purity of propionyl-Val-Cit-OH and to quantify any related

impurities.
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Instrumentation: HPLC system with a UV detector.

Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 3.5 µm).

Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.

Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in Acetonitrile.

Gradient:

Time (min) % Mobile Phase B

0 5

25 95

30 95

31 5

| 35 | 5 |

Flow Rate: 1.0 mL/min.

Column Temperature: 30°C.

Detection Wavelength: 220 nm.

Injection Volume: 10 µL.

Sample Preparation: Accurately weigh and dissolve the sample in a 50:50 mixture of Mobile

Phase A and B to a final concentration of 1 mg/mL.

Liquid Chromatography-Mass Spectrometry (LC-MS) for
Identity Confirmation
This protocol is for confirming the molecular weight of propionyl-Val-Cit-OH.

Instrumentation: LC-MS system with an Electrospray Ionization (ESI) source.
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LC Conditions: Use the same HPLC conditions as described in Protocol 2.1.

MS Parameters:

Ionization Mode: ESI Positive.

Scan Range: m/z 100 - 1000.

Capillary Voltage: 3.5 kV.

Cone Voltage: 30 V.

Source Temperature: 120°C.

Desolvation Temperature: 350°C.

Data Analysis: Verify the presence of the [M+H]⁺ ion corresponding to the theoretical mass

of propionyl-Val-Cit-OH (C₁₄H₂₆N₄O₅, Molecular Weight: 346.38 g/mol ). The expected

[M+H]⁺ ion is at m/z 347.19.

¹H NMR Spectroscopy for Structural Identity
This method is used to confirm the chemical structure of the compound.

Instrumentation: NMR Spectrometer (e.g., 400 MHz).

Solvent: Deuterated Dimethyl Sulfoxide (DMSO-d₆).

Sample Concentration: 5-10 mg/mL.

Procedure: Dissolve the sample in the deuterated solvent, transfer to an NMR tube, and

acquire the ¹H NMR spectrum.

Data Analysis: The chemical shifts, splitting patterns, and integrations of the observed

protons should be consistent with the expected structure of propionyl-Val-Cit-OH.

Diagrams and Workflows
Quality Control Workflow
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The following diagram illustrates the logical workflow for the quality control testing of a new

batch of propionyl-Val-Cit-OH.
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Caption: Quality control workflow for propionyl-Val-Cit-OH.
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Mechanism of Action: Linker Cleavage
Propionyl-Val-Cit-OH is a precursor to the full vc (Val-Cit) linker. The following diagram

illustrates the intracellular cleavage of the Val-Cit linker by cathepsin B, which is the intended

mechanism of action for ADCs utilizing this technology.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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